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Compound Name: Spiramyecin 1l

Cat. No.: B1681078

Introduction

Spiramycin is a 16-membered ring macrolide antibiotic derived from Streptomyces
ambofaciens.[1] It is a composite drug, naturally occurring as a mixture of three main
components: Spiramycin | (approximately 63%), Spiramycin Il (approximately 24%), and
Spiramycin lll (approximately 13%).[1] In veterinary medicine, Spiramycin is utilized for the
treatment and control of a range of bacterial and mycoplasmal infections in species such as
cattle, chickens, and pigs.[2][3] Its applications include therapy for respiratory diseases,
mastitis, arthritis, foot-rot, and infectious gastroenteritis.[4] This document provides detailed
application notes and protocols for researchers and drug development professionals focusing
on Spiramycin, with specific attention to its components where data is available.

Mechanism of Action

Spiramycin exerts its bacteriostatic effect by inhibiting protein synthesis in susceptible
microorganisms.[1][5] It binds to the 50S subunit of the bacterial ribosome, which blocks the
translocation step of protein elongation.[5][6] This action prevents the bacteria from growing
and replicating, allowing the host's immune system to overcome the infection.[5] Spiramycin is
effective against Gram-positive bacteria, Chlamydiae, Mycoplasma, Toxoplasma gondii, and
Cryptosporidium species.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Veterinary Medicine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681078#spiramycin-iii-application-in-veterinary-
medicine-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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